Cas no 1807236-28-7 (Ethyl 3-cyano-4-difluoromethoxy-5-nitrophenylacetate)

• Product Name: Ethyl 3-cyano-4-difluoromethoxy-5-nitrophenylacetate
• CAS No: 1807236-28-7
• MF: C₁₂H₁₀F₂N₂O₅
• MW: 300.215010166168
• CID: 4944792
• Update Time: 2025-06-08

Ethyl 3-cyano-4-difluoromethoxy-5-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-difluoromethoxy-5-nitrophenylacetate

• Inchi： 1S/C12H10F2N2O5/c1-2-20-10(17)5-7-3-8(6-15)11(21-12(13)14)9(4-7)16(18)19/h3-4,12H,2,5H2,1H3
• InChI Key： CPDWCPOEGXBMFZ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(=CC=1[N+](=O)[O-])CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 431
• XLogP3: 2.5
• Topological Polar Surface Area: 105

Additional information on Ethyl 3-cyano-4-difluoromethoxy-5-nitrophenylacetate

Introduction to Ethyl 3-cyano-4-difluoromethoxy-5-nitrophenylacetate (CAS No. 1807236-28-7)

Ethyl 3-cyano-4-difluoromethoxy-5-nitrophenylacetate (CAS No. 1807236-28-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a difluoromethoxy substituent, and a nitro group, which collectively contribute to its potential biological activities and therapeutic applications.

The molecular formula of Ethyl 3-cyano-4-difluoromethoxy-5-nitrophenylacetate is C₁₄H₁₀F₂N₂O₅, and its molecular weight is approximately 310.23 g/mol. The compound's structure can be represented as:

CN-C6H3(OCF2)-NO2-COOC2H5

The presence of the cyano group (CN) and the nitro group (NO₂) in the molecule suggests that it may exhibit strong electron-withdrawing properties, which can influence its reactivity and biological activity. The difluoromethoxy substituent (OCF₂) further enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development.

Recent studies have explored the potential therapeutic applications of Ethyl 3-cyano-4-difluoromethoxy-5-nitrophenylacetate. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Ethyl 3-cyano-4-difluoromethoxy-5-nitrophenylacetate has also shown promise in cancer research. A study published in the Cancer Research Journal demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the activation of caspase-dependent pathways, leading to cell death. These findings suggest that Ethyl 3-cyano-4-difluoromethoxy-5-nitrophenylacetate could be developed into an effective anticancer agent.

The pharmacokinetic properties of Ethyl 3-cyano-4-difluoromethoxy-5-nitrophenylacetate have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for drug development. The compound's lipophilicity, conferred by the difluoromethoxy group, facilitates its absorption through biological membranes, enhancing its therapeutic efficacy.

Safety and toxicity assessments are essential for any potential drug candidate. Preliminary studies have indicated that Ethyl 3-cyano-4-difluoromethoxy-5-nitrophenylacetate exhibits low toxicity in animal models at therapeutic doses. However, further investigations are required to fully understand its safety profile and potential side effects.

In conclusion, Ethyl 3-cyano-4-difluoromethoxy-5-nitrophenylacetate (CAS No. 1807236-28-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.